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Compound of Interest

Compound Name: Selenium-77

Cat. No.: B1247304 Get Quote

Essential Safety and Handling Guide for
Selenium-77
This guide provides comprehensive safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for handling Selenium-77. As a stable, non-radioactive

isotope of selenium, the primary hazards associated with Selenium-77 are chemical,

consistent with those of elemental selenium.[1] It is crucial for all personnel to adhere to these

guidelines to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment
Selenium-77, like other forms of selenium, is toxic if swallowed or inhaled.[2] It may also cause

damage to organs through prolonged or repeated exposure.[3][4] The primary routes of

exposure are inhalation of dust, ingestion, and skin or eye contact.[5] Therefore, a thorough

risk assessment must be conducted before beginning any work.

Occupational Exposure Limits for Selenium Compounds:

The following table summarizes the permissible exposure limits (PEL) set by various regulatory

agencies. These limits are crucial for assessing workplace safety and ensuring that ventilation

and handling procedures are adequate.
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Regulatory Body
Exposure Limit (Time-
Weighted Average)

Reference

Occupational Safety and

Health Administration (OSHA)
0.2 mg/m³

American Conference of

Governmental Industrial

Hygienists (ACGIH)

0.2 mg/m³

National Institute for

Occupational Safety and

Health (NIOSH)

0.2 mg/m³

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure.

Equipment should be inspected for integrity before each use.
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PPE Category Item Specification

Eye & Face Protection Safety Goggles

Chemical splash goggles

meeting ANSI Z87.1 standards

must be worn at all times. A

face shield may be required for

splash hazards.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

provides additional protection.

Body Protection Laboratory Coat

A fully buttoned, flame-

resistant lab coat should be

worn. For larger quantities or

spill response, a chemical-

resistant suit or apron is

necessary.

Respiratory Protection Respirator

When handling powders

outside a fume hood, use a

NIOSH-approved N95

respirator or higher to prevent

dust inhalation. For higher

concentrations, a full-face air-

purifying respirator may be

required.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes must

be worn in the laboratory.

Chemical-resistant boots are

required for spill cleanup.

Safe Handling and Operational Protocol
All handling of Selenium-77 should be performed in a designated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.

Step 1: Preparation
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Ensure a chemical fume hood is functioning correctly.

Verify that all necessary PPE is available and in good condition.

Have a spill kit and emergency contact information readily accessible.

Clearly label all containers with the chemical identity and associated hazards.

Step 2: Handling

Work under a fume hood or in a well-ventilated area at all times.

Avoid generating dust. Do not use compressed air to clean surfaces where selenium dust

may have settled.

When not in use, keep containers tightly closed and stored in a cool, dry, and well-ventilated

place away from incompatible materials.

Do not eat, drink, or smoke in the work area.

Step 3: Post-Handling and Decontamination

After handling, thoroughly wash hands and any exposed skin with soap and water.

Decontaminate all work surfaces, equipment, and glassware after use.

Remove and properly store or dispose of PPE. Contaminated clothing should be changed

immediately.

Caption: High-level workflow for the safe handling of Selenium-77.

Emergency and Spill Procedures
In the event of an accidental release or exposure, immediate and appropriate action is critical.

Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.
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Wear Appropriate PPE: Don all required PPE, including respiratory protection, before

entering the spill area.

Contain the Spill: Prevent the spill from spreading or entering drains. For solid spills, avoid

creating dust.

Clean the Spill:

Solid Spills: Carefully sweep up or vacuum the material using a vacuum equipped with a

HEPA filter and place it into a labeled, sealed container for hazardous waste disposal.

Liquid Spills: Absorb the spill with inert material like vermiculite or dry sand, then place it

into a sealed container for disposal.

Decontaminate the Area: Clean the affected surface thoroughly to remove any residual

contamination.

First-Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.

Skin Contact: Remove contaminated clothing immediately. Brush off any solid material and

wash the affected area thoroughly with soap and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing Selenium-77 must be treated as hazardous waste and disposed of

according to federal, state, and local regulations.

Waste Segregation and Collection:
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Solid Waste: Collect all contaminated solid materials, including used gloves, paper towels,

and contaminated absorbents, in a designated and clearly labeled hazardous waste

container.

Liquid Waste: Collect all liquid waste containing selenium in a separate, labeled hazardous

waste container.

Sharps: Any contaminated sharps must be placed in a designated sharps container.

Disposal Procedure:

Do not dispose of any selenium-containing waste down the drain.

Ensure all waste containers are tightly sealed and properly labeled.

Arrange for waste pickup and disposal through your institution's Environmental Health and

Safety (EHS) office or a certified hazardous waste contractor.

Selenium-77 Waste Disposal Plan

Selenium-77 Waste Generated

Is the waste solid or liquid?

Solid Waste
(Gloves, Absorbents, etc.)

Solid

Liquid Waste
(Solutions, Rinsates, etc.)

Liquid

Place in Labeled
Solid Hazardous Waste Container

Place in Labeled
Liquid Hazardous Waste Container DO NOT Pour Down Drain

Seal Container When Full
or at End of Experiment

Arrange for Pickup by EHS
or Certified Waste Vendor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

